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Compound of Interest

Compound Name: L-703014

Cat. No.: B1673936 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for L-703,014 is not publicly available. This

guide is based on best practices for handling potent, non-volatile, small molecule research

compounds and information on the class of non-peptide tachykinin NK1 receptor antagonists.

Researchers must conduct a formal risk assessment and consult with their institution's

Environmental Health and Safety (EHS) department before handling this compound.

L-703,014 is a non-peptide antagonist of the tachykinin NK1 receptor, a class of compounds

that are often potent and require careful handling to avoid exposure.[1][2][3][4] This document

provides essential safety protocols, personal protective equipment (PPE) recommendations,

and disposal guidelines for laboratory personnel.

Personal Protective Equipment (PPE)
The appropriate level of PPE depends on the specific procedure and the quantity of L-703,014

being handled. For all procedures involving this compound, the following minimum PPE is

required. More stringent PPE may be necessary based on a risk assessment.
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Activity Recommended PPE Rationale

Weighing and Dispensing (as a

powder)

- Full-face powered air-

purifying respirator (PAPR) or

N95 respirator with a face

shield- Disposable solid-front

lab coat with tight-fitting cuffs-

Double gloves (e.g., nitrile)-

Disposable sleeves

High risk of aerosolization and

inhalation of potent powders.

Full respiratory and skin

protection is crucial.

Solution Preparation and

Handling

- Chemical fume hood or other

certified ventilated enclosure-

Standard lab coat- Safety

glasses with side shields or

chemical splash goggles-

Single pair of chemical-

resistant gloves (e.g., nitrile)

Reduced risk of aerosolization,

but protection against splashes

and spills is necessary.

General Laboratory Use
- Lab coat- Safety glasses-

Chemical-resistant gloves

Standard laboratory practice to

prevent incidental contact.

Operational Plan: Step-by-Step Handling Procedures
1. Preparation and Weighing:

Location: All handling of solid L-703,014 must be performed in a certified chemical fume

hood, a ventilated balance enclosure, or a glove box to minimize inhalation exposure.

Surface Preparation: Before weighing, line the work surface with absorbent paper to contain

any spills.

Weighing: Use a tared weigh boat or paper. Handle with care to avoid generating dust.

Cleaning: After weighing, carefully clean all surfaces, including the balance, with a damp

wipe to remove any residual powder. Dispose of the wipe as hazardous waste.

2. Solution Preparation:
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Solvent Addition: Add the solvent to the vessel containing the weighed L-703,014 slowly to

avoid splashing.

Mixing: Cap the vessel and mix by vortexing or sonicating until the compound is fully

dissolved.

Storage: Store the solution in a clearly labeled, sealed container in a designated and secure

location.

Experimental Protocol: Preparation of a 10 mM Stock
Solution
This protocol provides a general method for preparing a stock solution of a potent research

compound like L-703,014.

Materials:

L-703,014 powder

Anhydrous DMSO (or other appropriate solvent)

Microcentrifuge tubes or vials

Calibrated pipettes and sterile tips

Vortex mixer

Analytical balance

Procedure:

Pre-weigh the vial: Place a clean, empty vial on the analytical balance and tare it.

Dispense the powder: Carefully add the desired amount of L-703,014 powder to the vial in a

chemical fume hood. For example, to prepare 1 mL of a 10 mM solution (assuming a

molecular weight of approximately 500 g/mol ), you would need 5 mg.

Record the mass: Record the exact mass of the dispensed powder.
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Calculate the required solvent volume: Based on the actual mass, calculate the precise

volume of solvent needed to achieve a 10 mM concentration.

Add the solvent: Using a calibrated pipette, add the calculated volume of anhydrous DMSO

to the vial.

Dissolve the compound: Cap the vial securely and vortex until the solid is completely

dissolved. Gentle warming or sonication may be used if necessary.

Label and store: Clearly label the vial with the compound name, concentration, solvent, date,

and your initials. Store at the recommended temperature (typically -20°C or -80°C) and

protect from light.

Disposal Plan
All materials that come into contact with L-703,014 must be treated as hazardous waste.

Waste Type Disposal Procedure

Unused/Expired Compound

- Collect in a clearly labeled, sealed container.-

Do not dispose of down the drain or in regular

trash.- Dispose of through your institution's

certified hazardous waste program.

Contaminated Labware (e.g., vials, pipette tips)

- Collect in a designated, puncture-resistant,

and sealed container.- Label as "Hazardous

Waste" with the name of the compound.

Contaminated PPE (e.g., gloves, lab coat)

- Carefully remove PPE to avoid self-

contamination.- Place in a sealed bag or

container labeled as hazardous waste.

Liquid Waste (e.g., unused solutions)

- Collect in a sealed, compatible, and clearly

labeled waste container.- Do not mix with other

waste streams unless approved by your EHS

department.

Emergency Procedures
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Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Spill: Evacuate the area. If the spill is small, and you are trained to do so, contain the spill

with absorbent material and clean the area with an appropriate deactivating solution. Place

all cleanup materials in a sealed container for hazardous waste disposal. For large spills,

contact your institution's EHS department immediately.
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Caption: General workflow for safely handling potent research compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
L-703,014]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673936#personal-protective-equipment-for-
handling-l-703014]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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